Medicinal Chemistry: The presence of the fluorophenol group suggests possible applications in drug discovery. Fluorine substitution is a common tactic in medicinal chemistry to improve the pharmacokinetic properties of drug candidates []. The methoxy and methyl groups could also be involved in potential interactions with biological targets. However, further research is needed to determine specific activities.
Material Science: Fluorinated aromatic compounds can be useful building blocks for the development of novel materials with specific properties []. The fluorophenol group can influence factors like polarity and hydrogen bonding, which could be relevant for applications in liquid crystals or polymers. More research is required to understand the material properties of this specific compound.
Radiopharmaceutical Chemistry: The incorporation of fluorine-18 (¹⁸F) is a common strategy for creating radiotracers for medical imaging techniques like PET scans []. While the current compound does not possess ¹⁸F, it could serve as a precursor molecule for the development of radiotracers with similar structures.
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